Cas no 2100306-75-8 (Ho-apeg4-oh n-biotin)

• Product Name: Ho-apeg4-oh n-biotin
• CAS No: 2100306-75-8
• MF: C₁₈H₃₃N₃O₆S
• MW: 419.536123991013
• CID: 3046314
• PubChem ID: 126480406
• Update Time: 2025-05-17

Ho-apeg4-oh n-biotin Chemical and Physical Properties

Names and Identifiers

• N-(Biotin)-N-bis(PEG1-alcohol)
• Ho-apeg4-oh n-biotin
• C70672
• 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N,N-bis[2-(2-hydroxyethoxy)ethyl]pentanamide
• AKOS040742220
• 2100306-75-8
• DA-65801
• BP-23602
• Ho-apeg4-ohn-biotin
• N,N-bis(2-(2-hydroxyethoxy)ethyl)-5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide

• Inchi： 1S/C18H33N3O6S/c22-7-11-26-9-5-21(6-10-27-12-8-23)16(24)4-2-1-3-15-17-14(13-28-15)19-18(25)20-17/h14-15,17,22-23H,1-13H2,(H2,19,20,25)/t14-,15-,17-/m0/s1
• InChI Key： NYEUWOGNEWCFCZ-ZOBUZTSGSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(N(CCOCCO)CCOCCO)=O)NC(N2)=O

Computed Properties

• Exact Mass: 419.20900695g/mol
• Monoisotopic Mass: 419.20900695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 146

Additional information on Ho-apeg4-oh n-biotin

Introduction to Ho-apeg4-oh n-biotin and CAS No. 2100306-75-8

The compound with the CAS number 2100306-75-8 and the product name Ho-apeg4-oh n-biotin represents a significant advancement in the field of biochemical research and pharmaceutical development. This compound, characterized by its unique molecular structure and functional properties, has garnered considerable attention due to its potential applications in various scientific and medical domains.

Ho-apeg4-oh n-biotin, a derivative of biotin, is an essential vitamin that plays a crucial role in various metabolic processes. Biotin is well-known for its involvement in carboxylation reactions, which are vital for the synthesis of fatty acids, amino acids, and glucose. The modification of biotin with Ho-apeg4-oh enhances its stability and bioavailability, making it a valuable tool in biochemical assays and therapeutic applications.

The chemical structure of CAS No. 2100306-75-8 incorporates a pegylated moiety, which contributes to its solubility and prolongs its circulation time in biological systems. This pegylation process not only improves the pharmacokinetic properties of the compound but also enhances its binding affinity to target proteins. Such modifications are particularly beneficial in drug delivery systems where prolonged action and targeted release are desired.

Recent research has highlighted the potential of Ho-apeg4-oh n-biotin in diagnostic imaging and therapeutic interventions. Its ability to form stable complexes with antibodies and other biomolecules makes it an excellent candidate for targeted drug delivery. In particular, studies have demonstrated its efficacy in enhancing the sensitivity of diagnostic assays by improving the binding affinity between biotinylated probes and their respective targets.

The use of CAS No. 2100306-75-8 in biomedical research has also shown promise in the development of novel therapeutic strategies. For instance, researchers have explored its application in gene therapy vectors where biotinylated peptides are used to enhance the delivery of therapeutic genes to target cells. This approach has shown significant promise in preclinical studies, particularly in the treatment of genetic disorders where precise gene delivery is critical.

In addition to its therapeutic applications, Ho-apeg4-oh n-biotin has been utilized in various biochemical assays as a labeling agent. Its high affinity for streptavidin and avidin-based systems makes it an ideal choice for Western blotting, ELISA, and other immunoassays. These applications have been instrumental in advancing our understanding of protein-protein interactions and enzymatic pathways.

The pegylation of biotin not only enhances its stability but also improves its compatibility with biological systems. This has led to increased interest in using CAS No. 2100306-75-8 for long-term therapeutic applications where sustained release and reduced immunogenicity are essential. Furthermore, the pegylated derivative exhibits lower toxicity profiles compared to non-modified biotin derivatives, making it a safer option for clinical use.

The latest advancements in synthetic chemistry have further refined the production methods for Ho-apeg4-oh n-biotin. These improvements have resulted in higher purity levels and more efficient synthesis routes, making the compound more accessible for research and commercial applications. The ability to produce this compound at scale while maintaining its structural integrity is crucial for its widespread adoption in both academic and industrial settings.

The interdisciplinary nature of this research underscores the importance of collaboration between chemists, biochemists, and medical researchers. The development of novel compounds like CAS No. 2100306-75-8 relies on a deep understanding of molecular interactions and their implications for human health. As such, continued research efforts are essential to unlock the full potential of this compound in various fields.

In conclusion, Ho-apeg4-oh n-biotin, identified by CAS number 2100306-75-8, represents a significant advancement in biochemical research and pharmaceutical development. Its unique properties make it a valuable tool for diagnostic imaging, therapeutic interventions, and biochemical assays. The ongoing research into this compound promises to yield further insights into its applications and potential benefits for human health.